Cas no 1284245-30-2 (tert-butyl 4-cyclopentyl-3,5-dioxopiperazine-1-carboxylate)

• Product Name: tert-butyl 4-cyclopentyl-3,5-dioxopiperazine-1-carboxylate
• CAS No: 1284245-30-2
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 2119296
• Update Time: 2023-11-19

tert-butyl 4-cyclopentyl-3,5-dioxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-cyclopentyl-3,5-dioxopiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-cyclopentyl-3,5-dioxo-, 1,1-dimethylethyl ester
• CID 91664388

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(19)15-8-11(17)16(12(18)9-15)10-6-4-5-7-10/h10H,4-9H2,1-3H3
• InChI Key： UHYJRYCEXNVQTP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(N(C(C1)=O)C1CCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Topological Polar Surface Area: 66.9

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 422.7±38.0 °C(Predicted)
• pka: -1.80±0.20(Predicted)